![molecular formula C8H10N2O2 B6206138 1-(but-3-yn-1-yl)-1,3-diazinane-2,4-dione CAS No. 1529031-64-8](/img/no-structure.png)
1-(but-3-yn-1-yl)-1,3-diazinane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(but-3-yn-1-yl)piperazine dihydrochloride” has a CAS Number of 1193389-48-8 and a molecular weight of 211.13 . Another related compound, “1-(but-3-yn-1-yl)piperazine”, has a CAS No. 911398-04-4, a molecular formula of C8H14N2, and a molecular weight of 138.21 .
Synthesis Analysis
The synthesis of a related compound, “1-(but-3-yn-1-yl)piperazine”, can be achieved from tert-butyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate . Another compound, “p-(4-(but-3-yn-1-yl)benzoyl)-L-phenylalanine (Abpa)”, was synthesized from 3-(4-bromophenyl)-1-propanol in 11 steps with an overall 12.5% yield .
Molecular Structure Analysis
The InChI code for “But-3-yn-1-yl methanesulfonate” is 1S/C5H5ClO2, which represents the molecular structure of the compound.
Chemical Reactions Analysis
The IUCN Blue Book states that the presence of one or more double or triple bonds in an otherwise saturated parent hydride is denoted by changing the ending ‘ane’ of the name of a saturated parent hydride to ‘ene’ or ‘yne’ .
Physical And Chemical Properties Analysis
The compound “1-(but-3-yn-1-yl)piperazine” has a predicted boiling point of 220.0±25.0 °C, a predicted density of 0.934±0.06 g/cm3, and a predicted pKa of 9.12±0.10 .
Safety and Hazards
The compound “1-(but-3-yn-1-yl)piperazine dihydrochloride” has several hazard statements including H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The compound “3-BUTYN-1-YL CHLOROFORMATE 98” has hazard statements H317, H319, indicating that it may cause an allergic skin reaction and causes serious eye irritation .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-1-yl)-1,3-diazinane-2,4-dione involves the reaction of 3-butyn-1-ol with phthalic anhydride to form 3-butyn-1-yl phthalate, which is then reacted with hydrazine hydrate to form the target compound.", "Starting Materials": ["3-butyn-1-ol", "phthalic anhydride", "hydrazine hydrate"], "Reaction": [ "Step 1: React 3-butyn-1-ol with phthalic anhydride in the presence of a catalyst such as sulfuric acid to form 3-butyn-1-yl phthalate.", "Step 2: React 3-butyn-1-yl phthalate with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 1-(but-3-yn-1-yl)-1,3-diazinane-2,4-dione.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
1529031-64-8 | |
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.18 g/mol |
IUPAC Name |
1-but-3-ynyl-1,3-diazinane-2,4-dione |
InChI |
InChI=1S/C8H10N2O2/c1-2-3-5-10-6-4-7(11)9-8(10)12/h1H,3-6H2,(H,9,11,12) |
InChI Key |
GEUYYQXZNIHFSK-UHFFFAOYSA-N |
Canonical SMILES |
C#CCCN1CCC(=O)NC1=O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.